(R)-4-N-Cbz-piperazine-2-carboxylic acid methyl ester

• IUPAC Name: 1-O-benzyl 3-O-methyl (3R)-piperazine-1,3-dicarboxylate
• InChI: InChI=1S/C14H18N2O4/c1-19-13(17)12-9-16(8-7-15-12)14(18)20-10-11-5-3-2-4-6-11/h2-6,12,15H,7-10H2,1H3/t12-/m1/s1
• InChI Key: FYKXWBBQYZXPFB-GFCCVEGCSA-N
• Canonical SMILES: COC(=O)C1CN(CCN1)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: COC(=O)[C@H]1CN(CCN1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H18N2O4
• DSSTOX Substance ID: DTXSID70426859
• Molecular Weight: 278.30 g/mol
• CAS RN: 405175-79-3

Description

• “®-4-N-Cbz-piperazine-2-carboxylic acid methyl ester” is a chiral compound with a piperazine ring and a carboxylic acid methyl ester group.


• It is derived from piperazine, a heterocyclic amine, and contains a carbobenzyloxy (Cbz) protecting group.


• The compound is used in organic synthesis and pharmaceutical research.

Synthesis Analysis

• The synthesis of this compound involves the protection of the piperazine nitrogen with a Cbz group, followed by carboxylation and methylation.


• Specific synthetic methods may vary, but these steps are common in its preparation.

Molecular Structure Analysis

• The compound has a piperazine ring, a carboxylic acid group, and a methyl ester group.


• The stereochemistry at the piperazine nitrogen is crucial for its biological activity.

Chemical Reactions Analysis

• “®-4-N-Cbz-piperazine-2-carboxylic acid methyl ester” can undergo various reactions, including amidation, esterification, and hydrolysis.

Physical And Chemical Properties Analysis

• The compound’s melting point, solubility, and stability are relevant properties.


• Its spectroscopic data (NMR, IR, MS) can provide additional insights.

Scientific Research Applications

• Pharmaceuticals : Piperazine nucleus is found in many marketed drugs in the realm of antidepressants (amoxapine), antipsychotics (bifeprunox), antihistamines (cyclizine and oxatomide), antifungals (itraconazole), antibiotics.

• Biological Systems : Piperazine ring-based compounds find their application in biological systems with antihistamine, anticancer, antimicrobial and antioxidant properties.

• Catalysis and Metal Organic Frameworks (MOFs) : They have also been successfully used in the field of catalysis and metal organic frameworks (MOFs).

• Proteomics Research : “®-4-N-Cbz-piperazine-2-carboxylic acid methyl ester” is a product for proteomics research.

• Synthetic Applications : DABCO, a piperazine derivative, has been used in synthetic applications due to its basic, nucleophilic, and catalytic properties.

• Metal Complexes : Piperazine-based compounds have versatile binding possibilities with metal ions. They have been used in the synthesis of piperazine based ligands and metal complexes.

• Chemical Research : “®-4-N-Cbz-piperazine-2-carboxylic acid methyl ester” is a chemical compound used for proteomics research.

• Ionic Liquids and Reagents : DABCO, a piperazine derivative, has been used in the creation of ionic liquids and reagents.

Safety And Hazards

• “®-4-N-Cbz-piperazine-2-carboxylic acid methyl ester” may pose risks such as skin and eye irritation.


• Proper handling, protective equipment, and ventilation are essential.

Future Directions

• Further research could explore its biological activity, potential applications, and optimization of synthesis methods.

Remember that this analysis is based on general knowledge, and specific details may vary depending on the context and intended use of the compound. .

Synthesis routes and methods

Procedure details

2-Carbomethoxypiperazine was treated with benzyl chloroformate (1.0 eq) in aqueous NaHCO3 to give 1-benzyloxycarbonyl-3-carbomethoxypiperazine. This material was treated with di-tert-butyldicarbonate (1.1 eq) and triethylamine (1.0 eq) in THF to produce 1-tert-butyoxycarbonyl-4-benzyloxycarbonyl-2-carbomethoxypiperazine. Hydrogenation of this compound in methanol using 10% Pd—C gives the title compound after filtration and solvent removal.